Cas no 1805765-69-8 (4-(Difluoromethoxy)-2-iodophenylhydrazine)

• Product Name: 4-(Difluoromethoxy)-2-iodophenylhydrazine
• CAS No: 1805765-69-8
• MF: C₇H₇F₂IN₂O
• MW: 300.044560670853
• CID: 4797928
• Update Time: 2025-08-02

4-(Difluoromethoxy)-2-iodophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethoxy)-2-iodophenylhydrazine

• Inchi： 1S/C7H7F2IN2O/c8-7(9)13-4-1-2-6(12-11)5(10)3-4/h1-3,7,12H,11H2
• InChI Key： FBVBOOURWLHSQL-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1NN)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• XLogP3: 2.7
• Topological Polar Surface Area: 47.3

Additional information on 4-(Difluoromethoxy)-2-iodophenylhydrazine

Introduction to 4-(Difluoromethoxy)-2-iodophenylhydrazine (CAS No. 1805765-69-8)

4-(Difluoromethoxy)-2-iodophenylhydrazine, with the CAS number 1805765-69-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethoxy group and an iodine substituent, which contribute to its potential biological activities and applications.

The chemical structure of 4-(Difluoromethoxy)-2-iodophenylhydrazine consists of a phenyl ring substituted with a difluoromethoxy group at the 4-position and an iodine atom at the 2-position. The hydrazine moiety further enhances its reactivity and potential for forming various derivatives. These structural elements make it an attractive candidate for the development of novel therapeutic agents.

Recent studies have highlighted the potential of 4-(Difluoromethoxy)-2-iodophenylhydrazine in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant antitumor activity against several cancer cell lines. The difluoromethoxy group has been associated with improved metabolic stability and enhanced pharmacokinetic properties, while the iodine substituent can facilitate radiolabeling for imaging applications.

In addition to its antitumor properties, 4-(Difluoromethoxy)-2-iodophenylhydrazine has also been investigated for its potential as a lead compound in the development of new antiviral agents. Studies have demonstrated that this compound can inhibit the replication of certain viruses, making it a promising candidate for further exploration in antiviral drug discovery.

The synthesis of 4-(Difluoromethoxy)-2-iodophenylhydrazine typically involves multi-step processes, starting from readily available starting materials. One common approach involves the reaction of 2-iodoanisole with difluoroacetic acid to form the difluoromethoxy derivative, followed by reduction to the corresponding hydrazine. This synthetic route is well-documented in the literature and can be optimized for large-scale production.

The physicochemical properties of 4-(Difluoromethoxy)-2-iodophenylhydrazine are also noteworthy. It is a solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties facilitate its use in various biological assays and pharmaceutical formulations.

In terms of safety, handling, and storage, it is important to follow standard laboratory practices when working with 4-(Difluoromethoxy)-2-iodophenylhydrazine. While it is not classified as a hazardous material, proper personal protective equipment (PPE) should be used to minimize exposure risks. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials.

The future prospects for 4-(Difluoromethoxy)-2-iodophenylhydrazine are promising. Ongoing research aims to explore its potential in various therapeutic areas, including oncology, virology, and radiopharmaceuticals. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in this field.

In conclusion, 4-(Difluoromethoxy)-2-iodophenylhydrazine (CAS No. 1805765-69-8) is a highly promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents. Continued research and development will likely uncover additional uses and optimize its potential benefits.